1,3,5-Tris(1H-benzoimidazole-2-yl)benzene
Overview
Description
1,3,5-Tris(1H-benzo[d]imidazol-2-yl)benzene is a white crystalline solid . It contains three benzene rings and three benzimidazole rings in its chemical structure . It has excellent light stability, thermal stability, and solubility . This compound can form aggregates in solution and has good luminescence properties . It has high absorption properties in the ultraviolet light region, which can effectively block the penetration of ultraviolet rays, protecting the stability of materials .
Synthesis Analysis
The synthesis of 1,3,5-Tris(1H-benzo[d]imidazol-2-yl)benzene involves the use of 1,3,5-tris(1H-benzo[d]imidazole-2-yl)benzene (TIBM) as an organic linker and Al, Cr, and Cu as metal ions . The synthesis process has been reported in several studies .Molecular Structure Analysis
The molecular structure of 1,3,5-Tris(1H-benzo[d]imidazol-2-yl)benzene is characterized by three benzene rings and three benzimidazole rings . The InChI code for this compound is 1S/C27H18N6/c1-2-8-20-19 (7-1)28-25 (29-20)16-13-17 (26-30-21-9-3-4-10-22 (21)31-26)15-18 (14-16)27-32-23-11-5-6-12-24 (23)33-27/h1-15H, (H,28,29) (H,30,31) (H,32,33) .Chemical Reactions Analysis
The chemical reactions involving 1,3,5-Tris(1H-benzo[d]imidazol-2-yl)benzene are primarily related to its use as an organic linker in the synthesis of metal-organic frameworks (MOFs) .Physical And Chemical Properties Analysis
1,3,5-Tris(1H-benzo[d]imidazol-2-yl)benzene is a solid at room temperature . It has a molecular weight of 426.48 . It has excellent light stability, thermal stability, and solubility .Mechanism of Action
The mechanism of action of 1,3,5-Tris(1H-benzo[d]imidazol-2-yl)benzene is primarily related to its role as an electron transport layer material in optoelectronic devices . It is also used as a host material for both fluorescent and phosphorescent light-emitting systems due to its low LUMO energy level (2.7 eV) .
Safety and Hazards
Future Directions
The future directions for the use of 1,3,5-Tris(1H-benzo[d]imidazole-2-yl)benzene are primarily related to its potential applications in organic electronic devices . Its ability to increase polarization charges on the film surface due to spontaneous orientation of the molecule suggests that light irradiation during device fabrication could be a promising process for organic electronic devices .
properties
IUPAC Name |
2-[3,5-bis(1H-benzimidazol-2-yl)phenyl]-1H-benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H18N6/c1-2-8-20-19(7-1)28-25(29-20)16-13-17(26-30-21-9-3-4-10-22(21)31-26)15-18(14-16)27-32-23-11-5-6-12-24(23)33-27/h1-15H,(H,28,29)(H,30,31)(H,32,33) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEJNKGHTWHDVTK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)C3=CC(=CC(=C3)C4=NC5=CC=CC=C5N4)C6=NC7=CC=CC=C7N6 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H18N6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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